Cas no 2138145-70-5 (1-chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride)

• Product Name: 1-chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride
• CAS No: 2138145-70-5
• MF: C₈H₉Cl₂F₃O
• MW: 249.057671308517
• CID: 5949128
• PubChem ID: 165475222
• Update Time: 2025-05-22

1-chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride
• 2138145-70-5
• EN300-1122658

• Inchi： 1S/C8H9Cl2F3O/c9-6(14)7(10)3-1-2-5(4-7)8(11,12)13/h5H,1-4H2
• InChI Key： MOXHXHSXMHBDMW-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)Cl)CCCC(C(F)(F)F)C1

Computed Properties

• Exact Mass: 247.9982548g/mol
• Monoisotopic Mass: 247.9982548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride

Comprehensive Overview of 1-Chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride (CAS No. 2138145-70-5)

1-Chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride (CAS No. 2138145-70-5) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its abbreviated name CTCCC, belongs to the class of cyclohexane derivatives and features both chloro and trifluoromethyl functional groups. These moieties contribute to its reactivity and make it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 1-Chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride can be attributed to their increasing use in pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for information on CAS No. 2138145-70-5 to understand its synthesis, stability, and potential applications. The compound's carbonyl chloride group makes it particularly useful in acylations and other nucleophilic substitution reactions, which are critical in drug discovery and material science.

One of the most searched questions related to CTCCC is its role in the development of fluorinated pharmaceuticals. Fluorine-containing compounds are known for their ability to enhance the bioavailability and metabolic stability of drugs. As such, 1-Chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride is often explored as a building block for drug candidates targeting central nervous system (CNS) disorders and other therapeutic areas. Its trifluoromethyl group is particularly valuable in modulating the lipophilicity and electronic properties of drug molecules.

Another hot topic in the context of CAS No. 2138145-70-5 is its application in advanced material synthesis. The compound's ability to introduce both chloro and trifluoromethyl groups into polymers and coatings has made it a subject of interest for researchers working on high-performance materials. These materials are often used in industries such as aerospace, electronics, and automotive, where durability and chemical resistance are paramount.

From a synthetic chemistry perspective, the stability and handling of 1-Chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride are frequently discussed. The compound's carbonyl chloride functionality makes it highly reactive, necessitating careful storage and handling under inert conditions. Researchers often seek information on optimal reaction conditions and compatibility with other reagents to maximize its utility in multi-step syntheses.

Environmental and regulatory considerations are also key concerns for users of CTCCC. While the compound is not classified as a hazardous material, its derivatives and byproducts must be evaluated for their environmental impact. This aligns with the broader industry trend toward green chemistry and sustainable practices. Many searches related to CAS No. 2138145-70-5 focus on its biodegradability and potential alternatives with lower ecological footprints.

In summary, 1-Chloro-3-(trifluoromethyl)cyclohexane-1-carbonyl chloride (CAS No. 2138145-70-5) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique combination of chloro and trifluoromethyl groups, along with its carbonyl chloride functionality, makes it a sought-after intermediate in synthetic chemistry. As research into fluorinated compounds continues to expand, the relevance of CTCCC is expected to grow, driven by its potential to address challenges in drug development and material science.